Cas no 59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester)
59416-50-1 structure
Product Name:Propanethioic acid, S-(4-mercaptobutyl) ester
CAS No:59416-50-1
MF:C7H14OS2
MW:178.315459728241
CID:338713
PubChem ID:71442951
Update Time:2025-04-19
Propanethioic acid, S-(4-mercaptobutyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanethioic acid, S-(4-mercaptobutyl) ester
- S-(4-sulfanylbutyl) propanethioate
- DTXSID90851801
- 59416-50-1
-
- Inchi: 1S/C7H14OS2/c1-2-7(8)10-6-4-3-5-9/h9H,2-6H2,1H3
- InChI Key: BIJNGIRBOSCBFU-UHFFFAOYSA-N
- SMILES: S(C(CC)=O)CCCCS
Computed Properties
- Exact Mass: 178.04872
- Monoisotopic Mass: 178.04860741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 17.07
Propanethioic acid, S-(4-mercaptobutyl) ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester) Related Products
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